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Compound of Interest

Compound Name: Desmethyl Carbodenafil

Cat. No.: B1530887

This document provides a comprehensive technical overview of Desmethyl Carbodenafil, a
potent synthetic compound relevant to researchers, analytical chemists, and professionals in
drug development and forensic toxicology. We will delve into its chemical identity, structural
relationship to approved phosphodiesterase type 5 (PDE-5) inhibitors, analytical detection
methodologies, and its significant emergence as an illicit adulterant in consumer products.

Introduction: The Rise of an Unapproved Sildenafil
Analogue

Desmethyl Carbodenafil is a synthetic chemical compound structurally analogous to
Sildenafil, the active pharmaceutical ingredient in Viagra®.[1][2] As a phosphodiesterase type 5
(PDE-5) inhibitor, it is presumed to share the mechanism of action of approved drugs in this
class, which are primarily used for the treatment of erectile dysfunction.[3] However, it is crucial
to note that Desmethyl Carbodenafil has not been approved for therapeutic use by the U.S.
Food and Drug Administration (FDA) or any other major regulatory agency.[1][2]

Its primary significance in the scientific community stems from its frequent identification as an
undeclared and illegal adulterant in a variety of consumer products, particularly those marketed
as "natural" or "herbal" sexual enhancement supplements and coffees.[2][4][5][6] The presence
of this potent, unapproved substance in over-the-counter products poses a significant and
serious public health risk due to the lack of safety and efficacy data and the potential for
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dangerous drug interactions.[2][7] A fatal case of acute toxicity has been documented,
underscoring the severe risks associated with this compound.[2][8] Consequently, its primary
applications are in analytical chemistry and forensic toxicology, where it serves as a reference
standard for the detection of adulterated products.[2][9]

Chemical Identity and Nomenclature

Precise identification of a compound is foundational to all scientific inquiry. Desmethyl
Carbodenafil is identified by a specific CAS number and a systematic IUPAC name that
describes its molecular structure.

Identifier Value Source(s)

CAS Number 147676-79-7 [2][3][10][11][12]

5-[2-ethoxy-5-(4-
methylpiperazine-1-

IUPAC Name carbonyl)phenyl]-1-methyl-3- [3][10]
propyl-6H-pyrazolo[4,3-
d]pyrimidin-7-one

Molecular Formula C23H30N603 [2][3][10][12]

Molecular Weight 438.5 g/mol [2][3][10][12]
Norcarbodenafil,

Synonyms Desmethylcarbodenafil, [10]

Desmethyl Fondenafil

Structural Elucidation: Relationship to Carbodenafil
and Sildenafil

Desmethyl Carbodenafil belongs to the pyrazolopyrimidinone class of compounds, similar to
Sildenafil. The name "Desmethyl Carbodenafil" itself provides a clue to its structure. Itis a
derivative of Carbodenafil where a methyl group has been removed. Carbodenafil (also known
as Fondenafil) is another unapproved sildenafil analogue which features an N-ethyl group on
the piperazine ring.[13] In contrast, Desmethyl Carbodenafil has an N-methyl group on the
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piperazine ring, identical to Sildenafil. The "carbo" part of the name refers to the carbonyl group
linking the phenyl ring to the piperazine moiety, distinguishing it from Sildenafil's sulfonyl group.

The structural relationship between these compounds is illustrated below.

Sildenafil
(Sulfonyl Linker, Linker Change:
N-Methyl Piperazine)

Carbodenafil bodenafil Family((j?bomz( )
. (N-Ethyl Piperazine) Demethylation Analogue: Yy

N-Ethyl - N-Methyl

Click to download full resolution via product page

Caption: Structural relationships between Sildenafil, Carbodenafil, and Desmethyl
Carbodenafil.

Synthesis Pathways: From Parent Compounds

The synthesis of Desmethyl Carbodenafil is not widely published in peer-reviewed literature
for legitimate therapeutic development, given its unapproved status. However, knowledge of its
synthesis is crucial for forensic analysis and the production of reference standards. The primary
route to Desmethyl Carbodenafil involves the chemical modification of related, more
accessible parent compounds like Carbodenafil or Sildenafil.[2]

Key Synthetic Step: Demethylation

The defining transformation in creating Desmethyl Carbodenafil from a precursor like
Carbodenafil (which has an N-ethyl group) would conceptually involve a de-ethylation followed
by methylation. More practically, synthesis would likely parallel the final steps of Sildenafil or
Carbodenafil synthesis, but utilizing 1-methylpiperazine instead of 1-ethylpiperazine.[2][14]

A plausible final step, analogous to Sildenafil synthesis, would be the coupling of the
pyrazolopyrimidinone core with the appropriate phenyl-piperazine moiety.[14] The synthesis of
the pyrazole-containing core typically involves cyclization reactions.[2] The key is the final
coupling step with 1-methylpiperazine to form the final product.
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Analytical Characterization and Detection

Due to its prevalence as an adulterant, robust analytical methods are essential for the detection
and quantification of Desmethyl Carbodenafil in complex matrices like dietary supplements
and biological fluids.

Chromatographic and Spectrometric Techniques

Liquid chromatography coupled with mass spectrometry is the gold standard for identifying and
quantifying Desmethyl Carbodenafil.

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and specific method validated for the quantification of Desmethyl Carbodenafil.[2][15] It is
the preferred technique for analyzing biological samples, such as postmortem blood, due to
its ability to detect low concentrations and differentiate the analyte from a complex matrix.
[15] A validated LC-MS/MS method has been used to quantify the compound in a fatal
toxicity case.[38][15]

e Liquid Chromatography-Time-of-Flight Mass Spectrometry (LC-TOF-MS): This high-
resolution mass spectrometry (HRMS) technique is invaluable for screening and identifying
unknown compounds.[2] It provides highly accurate mass measurements, which can
determine the elemental composition (C23H30N603) with a high degree of confidence.[2]
LC-TOF-MS was instrumental in the initial identification of Desmethyl Carbodenafil and its
metabolites in postmortem blood.[8]

» High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) Detection:
HPLC-PDA is a common technique for screening dietary supplements for the presence of
sildenafil analogues.[6][16][17] While not as specific as mass spectrometry, it is a robust
method for initial detection.

Sample Preparation Protocol for Dietary Supplements

The following is a generalized workflow for the extraction of Desmethyl Carbodenafil from a
solid dietary supplement for LC-MS analysis.
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Caption: General workflow for sample preparation of dietary supplements for LC-MS analysis.

[7]

Toxicological Profile and Public Health Concerns

Unlike approved pharmaceuticals, Desmethyl Carbodenafil has not undergone rigorous
toxicological testing and clinical trials. Its safety profile is largely unknown, which is a major
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public health concern.

e Pharmacodynamic Interactions: As a PDE-5 inhibitor, Desmethyl Carbodenafil is expected
to interact with nitrate medications (e.g., nitroglycerin), potentially causing a precipitous and
life-threatening drop in blood pressure.[2] Consumers of adulterated products are unaware of
this risk.[1]

o Acute Toxicity: There is at least one documented case of fatal intoxication directly attributed
to Desmethyl Carbodenafil.[7][8] In this case, the compound and its hydroxy metabolite
were identified as the major components in postmortem blood.[2][8] The concentration in the
decedent's blood was determined to be 0.92 + 0.13 mg/L.[15]

e Metabolism: Analysis in the fatal case also detected probable desmethyl and
hydroxydesmethyl metabolites, indicating that the compound undergoes metabolic
transformation in vivo.[2][8]

The clandestine inclusion of this compound in consumer products circumvents all regulatory
safeguards designed to protect public health. The lack of dosage information, contraindication
warnings, and manufacturing quality control presents an imminent danger to consumers.

Conclusion

Desmethyl Carbodenafil (CAS No. 147676-79-7) is a significant compound in the field of
forensic chemistry and public health. While structurally related to approved PDE-5 inhibitors, its
unapproved status and clandestine use as an adulterant in dietary supplements make it a
serious health threat. Accurate identification through advanced analytical techniques like LC-
MS/MS and LC-TOF-MS is critical for regulatory agencies and law enforcement to combat the
distribution of these dangerous products. This guide has provided a foundational understanding
of its nomenclature, structure, analysis, and toxicological significance to aid researchers and
professionals in addressing this ongoing public health challenge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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